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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)aniline

CAS No.: 5748-36-7

Cat. No.: B1597083

Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(3-Chlorophenyl)aniline

Executive Summary
4-(3-Chlorophenyl)aniline is a substituted aniline that serves as a versatile and crucial building block in modern organic synthesis, particularly within

recognized as a key intermediate in the synthesis of the widely used fungicide, boscalid.[1][2] While its synthetic utility is significant, its structural simi

comprehensive and cautious approach to its handling, storage, and disposal. This guide provides an in-depth framework for researchers, scientists, a

risks associated with this compound.

A Note on Hazard Assessment: As of this writing, comprehensive, peer-reviewed safety data specific to 4-(3-Chlorophenyl)aniline is limited. Therefo

toxicological practice: extrapolating safety and handling protocols from the well-documented profile of its close structural analog, 4-chloroaniline (CAS

of safety when working with this compound.

Physicochemical and Chemical Identity
Understanding the fundamental properties of a chemical is the cornerstone of its safe handling. These characteristics influence its behavior in the labo

quenching.

Property Value Reference

CAS Number 5748-36-7 [3]

Molecular Formula C₁₂H₁₀ClN [3][4]

Molecular Weight 203.67 g/mol [3][4]

Appearance Crystalline Solid (based on analogs) [5]

Boiling Point 341.1°C at 760 mmHg [3][4]

Density 1.205 g/cm³ [3][4]

Flash Point 160.1°C [3]

InChIKey QSNSCYSYFYORTR-UHFFFAOYSA-N [6]

Hazard Identification and Toxicological Profile
Based on data from analogous compounds, 4-(3-Chlorophenyl)aniline must be treated as a hazardous substance. The primary health risks are asso

through all routes of exposure, and its ability to induce methemoglobinemia.

GHS Hazard Pictograms (Anticipated):
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GHS06 (Skull and Crossbones): Acute Toxicity (Fatal or Toxic)

GHS08 (Health Hazard): Carcinogenicity, Skin Sensitization, Specific Target Organ Toxicity

GHS09 (Environment): Hazardous to the Aquatic Environment

Primary Toxicological Concerns:

Acute Toxicity: The compound is anticipated to be toxic if swallowed, inhaled, or in contact with skin.[7] Animal studies on 4-chloroaniline indicate th

or cause serious organ damage.[8]

Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies 4-chloroaniline as a Group 2B carcinogen, meaning it is "possi

Chlorophenyl)aniline should be handled as a potential carcinogen with extreme caution, minimizing exposure to the lowest possible levels.[9]

Methemoglobinemia: A significant and immediate danger of aniline derivatives is their ability to interfere with oxygen transport in the blood.[9][10] T

in hemoglobin from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, forming methemoglobin, which cannot bind and transport oxygen.[8][10] This leads t

including cyanosis (a blueish tint to the skin and lips), headache, dizziness, fatigue, and in severe cases, respiratory distress, collapse, and death.[

Skin and Eye Damage: Direct contact is expected to cause serious skin and eye irritation or damage. While not always classified as a primary irrita

importantly, the skin serves as a rapid route for systemic absorption.[9][10]

Skin Sensitization: There is a risk of allergic skin reactions upon repeated contact.[7] Once an individual is sensitized, subsequent exposures to eve

response.

Aquatic Toxicity: Chloroanilines are very toxic to aquatic life and can cause long-term adverse effects in the aquatic environment.[11] All releases to

Exposure Controls and Personal Protective Equipment (PPE)
A multi-layered approach combining engineering controls and appropriate PPE is mandatory to prevent exposure.

Control Measure Specification Rationale and Caus

Primary Engineering Control Certified Chemical Fume Hood

The compound's toxic

manipulations (weighi

fume hood to capture 

Eye/Face Protection Safety glasses with side shields (ANSI Z87.1) and a face shield

Protects against splas

poses a risk of airborn

secondary layer of pro

Hand Protection
Chemical-resistant nitrile gloves (min. thickness 0.11 mm), inspected

prior to use

Provides a barrier aga

absorption. Gloves m

suspected.[13]

Body Protection Flame-resistant laboratory coat, long pants, and closed-toe shoes
Prevents accidental s

be kept buttoned.[12][

Respiratory Protection NIOSH-approved N100/P3 particulate respirator

Required as a second

during emergency situ

airborne.

Standard Operating Procedures for Handling and Storage
Adherence to strict protocols is critical for mitigating the risks associated with 4-(3-Chlorophenyl)aniline.

Experimental Workflow: Weighing and Transferring Solid Compound
Preparation: Before retrieving the compound, ensure the chemical fume hood is operational and the work area is decontaminated. Prepare all nece

flask). Don all required PPE.
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Retrieval: Transport the stock container from its storage location in a secondary, shatter-proof container.

Manipulation: Place the stock container and all equipment inside the fume hood. Open the container slowly.

Weighing: Use a spatula to carefully transfer the desired amount of solid to a weigh boat. Avoid any actions that could generate dust.

Transfer: Carefully transfer the weighed solid into the reaction vessel.

Cleanup: Tightly seal the stock container. Decontaminate the spatula and weigh boat with an appropriate solvent (e.g., ethanol) inside the hood, dis

waste. Wipe down the work surface.

Storage: Return the stock container to its designated, locked storage location, again using a secondary container for transport.

Doffing PPE: Remove gloves and lab coat before exiting the laboratory. Wash hands thoroughly with soap and water.

Preparation Handling in Fume Hood

Verify Fume Hood
& Don PPE

Retrieve from Storage
(Secondary Container)

Weigh & Dispense
(Minimize Dust)

Transfer to
Reaction Vessel

Seal Container &
Decontaminate Tools

R

Skin / Eye Contact

Inhalation

Ingestion

Exposure Event Occurs

Immediately flush with water
for 15+ minutes

Move victim to fresh air

Rinse mouth with water
(Do NOT induce vomiting)

Remove contaminated clothing
while flushing

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: Emergency response decision tree for personnel exposure.

Spills and Leaks
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Communicate: Alert laboratory personnel and the institutional safety officer.

Secure: Ensure the area is well-ventilated (fume hood is on) and eliminate all ignition sources.

Protect: Don full PPE, including respiratory protection.

Contain: For a solid spill, carefully sweep up the material to avoid creating dust. Place it in a labeled, sealed container for hazardous waste disposa

suitable solvent and paper towels, placing all cleanup materials into the hazardous waste container.

Report: Complete all necessary incident reports as required by your institution.

Fire
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This compound is combustible but not highly flammable. [5]* Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

produce toxic and corrosive gases, including nitrogen oxides (NOx) and hydrogen chloride (HCl). [9][11]* Firefighter Protection: Firefighters must w

full protective gear to prevent contact with hazardous vapors and decomposition products.

Chemical Reactivity and Stability
Stability: The compound is stable under recommended storage conditions but may be sensitive to light and air over long periods. [5]* Reactivity:

The aniline nitrogen is nucleophilic and can readily react with alkylating and acylating agents. [14] * The aryl chloride moieties can participate in v

Suzuki, Buchwald-Hartwig), which is a cornerstone of its synthetic utility. [14] * It is a weak base and will react exothermically with strong acids. [1

decomposition, it emits toxic fumes of NOx and HCl. [9][11]

Disposal Considerations
All waste containing 4-(3-Chlorophenyl)aniline, including contaminated labware, PPE, and cleanup materials, must be treated as hazardous waste. 

containers.

Do not dispose of this chemical down the drain, as it is highly toxic to aquatic organisms. [11]* Follow all institutional, local, state, and federal regula

chemical waste. Consult with your organization's Environmental Health and Safety (EHS) department for specific guidance.

Conclusion
4-(3-Chlorophenyl)aniline is an indispensable tool for chemical innovation, but it demands respect and meticulous handling. Its potential for severe t

within the framework of robust safety protocols, including the consistent use of engineering controls and appropriate personal protective equipment. B

toxicological profile, and reactivity, researchers can leverage its synthetic potential while ensuring the safety of themselves, their colleagues, and the e
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers

to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1597083?utm_src=pdf-custom-synthesis#bc-rfq
https://eureka.patsnap.com/patent-CN111662184A
https://patents.google.com/patent/CN105037172A/en
https://m.chemsrc.com/en/Product/7322838.html
https://www.chemsrc.com/en/cas/5748-36-7_585361.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8147309.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroaniline
https://www.carlroth.com/medias/SDB-1C3A-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzU1NDB8YXBwbGljYXRpb24vcGRmfGFERXhMMmhqTlM4NU1qTXpOREEwTVRNek5EQTJMMU5FUWw4eFF6TkJYMGRDWDBWT0xuQmtaZ3xkOWQwNTE1YWEzN2Q3NDM4M2VmOWFlNmI3NzViMWZjZDkxYTRmM2U4M2I3NGM3MTI1MGIyMWI0OTM1MWEyNjY3
https://datasheets.scbt.com/sc-356883.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2964.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.fishersci.com/store/msds?partNumber=AAA1287930&productDescription=4-CHLOROANILINE+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=C4X-17883
https://www.benchchem.com/product/b098577
https://cameochemicals.noaa.gov/react/68
https://www.benchchem.com/product/b1597083/docs#safety-and-handling-of-4-3-chlorophenyl-aniline
https://www.benchchem.com/product/b1597083/docs#safety-and-handling-of-4-3-chlorophenyl-aniline
https://www.benchchem.com/product/b1597083?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

